Cas no 926-61-4 (3-oxopropanoic acid)

3-oxopropanoic acid structure
3-oxopropanoic acid structure
Product Name:3-oxopropanoic acid
CAS No:926-61-4
MF:C3H4O3
MW:88.0620613098145
CID:806037
PubChem ID:868
Update Time:2025-10-29

3-oxopropanoic acid Chemical and Physical Properties

Names and Identifiers

    • Propanoic acid, 3-oxo-
    • 3-Oxopropanoic acid
    • 3-oxo-propionic acid
    • 3-Oxo-propionsaeure
    • formalin-acetic acid
    • formyl acetic acid
    • Malonaldehydic acid
    • malonate semialdehyde
    • malonic semialdehyde
    • Propanoic acid,3-oxo
    • 3-Oxopropanoic acid (ACI)
    • Malonaldehydic acid (6CI, 7CI, 8CI)
    • 3-Oxopropionic acid
    • Acetic acid, formyl-
    • Formylacetic acid
    • YTR 830H-III
    • OAKURXIZZOAYBC-UHFFFAOYSA-N
    • Q27102737
    • 3-oxidanylidenepropanoic acid
    • 9K1T0U0R4C
    • EN300-144854
    • Norepinephrine Impurity 22;Malonic semialdehyde;Propanoic acid, 3-oxo-;Formylacetic acid
    • DTXSID90239064
    • UNII-9K1T0U0R4C
    • SB85409
    • 926-61-4
    • FT-0745805
    • BCP29359
    • FK2
    • C00222
    • 3-oxopropanoicacid
    • CHEBI:17960
    • formylacetate
    • 3-oxopropanoate
    • CHEBI:33190
    • DTXCID10161555
    • malonic acid semialdehyde
    • DB-009272
    • 3-oxopropanoic acid
    • Inchi: 1S/C3H4O3/c4-2-1-3(5)6/h2H,1H2,(H,5,6)
    • InChI Key: OAKURXIZZOAYBC-UHFFFAOYSA-N
    • SMILES: O=CCC(O)=O

Computed Properties

  • Exact Mass: 88.01600
  • Monoisotopic Mass: 88.016043985g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 6
  • Rotatable Bond Count: 2
  • Complexity: 66.4
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: 3
  • XLogP3: -0.6
  • Topological Polar Surface Area: 54.4Ų

Experimental Properties

  • PSA: 54.37000
  • LogP: -0.34000

3-oxopropanoic acid Customs Data

  • HS CODE:2918300090
  • Customs Data:

    China Customs Code:

    2918300090

    Overview:

    2918300090 Other aldehydes or ketones without other oxy carboxylic acids(Including anhydrides\Acyl halide\Peroxides, peroxyacids and derivatives of this tax number). VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2918300090 other carboxylic acids with aldehyde or ketone function but without other oxygen function, their anhydrides, halides, peroxides, peroxyacids and their derivatives.Supervision conditions:None.VAT:17.0%.Tax rebate rate:9.0%.MFN tariff:6.5%.General tariff:30.0%

3-oxopropanoic acid Pricemore >>

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3-oxopropanoic acid Production Method

Production Method 1

Reaction Conditions
1.1 Reagents: Sulfuric acid ,  Chromic acid (H2Cr2O7), compd. with quinoline (1:2) Solvents: Water ;  30 min, 0 °C; 24 h, 30 °C
Reference
Kinetics of oxidation of dicarboxylic acids by quinolinium dichromate
Suante, H.; Lalbiakchama; Mahanti, M. K., Oxidation Communications, 2003, 26(4), 547-552

Production Method 2

Reaction Conditions
Reference
Guanidine
Palmer, David C., e-EROS Encyclopedia of Reagents for Organic Synthesis, 2001, 1, 1-4

Production Method 3

Reaction Conditions
1.1 Catalysts: Glycerol dehydratase
Reference
A high yield engineered metabolic pathways for the production of compounds from renewable sources
, World Intellectual Property Organization, , ,

Production Method 4

Reaction Conditions
1.1 Catalysts: Malonyl-coenzyme A reductase (NADPH)
Reference
Synthetic pathways for the biosynthesis of 1,3-butadiene using intermediates containing two vinyl groups
, World Intellectual Property Organization, , ,

Production Method 5

Reaction Conditions
1.1 Reagents: Perchloric acid ,  N-Bromonicotinamide Catalysts: Mercuric acetate Solvents: Water ;  72 h, 40 °C
Reference
Kinetics and mechanism of oxidation of malic acid by N-bromonicotinamide
Pushpalatha, L., International Journal of Chemistry (Mumbai, 2012, 1(2), 199-204

Production Method 6

Reaction Conditions
1.1 Solvents: Ethanol
Reference
Preparation of fluorescent probe-based reactome array for detection, immobilization and isolation of enzymes
, World Intellectual Property Organization, , ,

Production Method 7

Reaction Conditions
1.1 Reagents: Sodium periodate ,  Osmium tetroxide
Reference
On the coupled sodium periodate/osmium tetroxide oxidation of some unsaturated γ-lactones
Traverso, G.; Pirillo, D.; Strazzolini, P., Farmaco, 1979, 34(12), 1071-2

Production Method 8

Reaction Conditions
Reference
Enzymic utilization of acetylenic compounds. II. Acetylenemonocarboxylic acid hydrase
Yamada, Esther W.; Jakoby, Wm. B., Journal of Biological Chemistry, 1959, 234, 941-5

Production Method 9

Reaction Conditions
1.1 Reagents: Sulfuric acid Solvents: Water
Reference
The action of sodium hypochlorite on acid amides. IV
Rinkes, I. J., Recueil des Travaux Chimiques des Pays-Bas et de la Belgique, 1927, 40, 268-77

Production Method 10

Reaction Conditions
Reference
The β-carotene-oxygen copolymer: Its relationship to apocarotenoids and β-carotene function
Mogg, Trevor J.; Burton, Graham W., Canadian Journal of Chemistry, 2021, 99(9), 751-762

Production Method 11

Reaction Conditions
1.1 Reagents: Sulfuric acid ,  Chromic acid (H2Cr2O7), compd. with quinoline (1:2) Solvents: Water ;  cooled; rt; rt → 323 K
1.2 Solvents: Dimethylformamide ,  Water ;  24 h, 323 K
Reference
Oxidation of dicarboxylic acids by quinolinium dichromate. A kinetic study
Lalbiakchama; Suante, H.; Mahanti, M. K., Oxidation Communications, 2009, 32(4), 884-890

Production Method 12

Reaction Conditions
1.1 Catalysts: Glutamate decarboxylase
Reference
Production of malonate semialdehyde and derivatives by microorganisms expressing aspartate 1-decarboxylase
, United States, , ,

Production Method 13

Reaction Conditions
1.1 Reagents: Sodium hydroxide Catalysts: 4-Oxalocrotonate tautomerase Solvents: Water ;  30 min, pH 8, 22 °C
Reference
Kinetic, inhibition, and structural characterization of a malonate semialdehyde decarboxylase-like protein from Calothrix sp. PCC 6303: A gateway to the non-Pro1 tautomerase superfamily members
Lancaster, Emily B.; Yang, Wanjie; Johnson, William H. Jr.; Baas, Bert-Jan; Zhang, Yan Jessie ; et al, Biochemistry, 2022, 61(11), 1136-1148

Production Method 14

Reaction Conditions
1.1 Reagents: Polyethylene glycol mono(4-tert-octylphenyl) ether ,  Chloroauric acid Solvents: Water ;  pH 3.4, 30 °C
Reference
Kinetic and Mechanistic Studies on the Oxidation of DL-Aspartic Acid with Gold(III) in Aqueous and Micellar media
Makena, R. R.; Rallabandi, R.; Parvataneni, V., Russian Journal of Physical Chemistry B, 2019, 13(6), 915-922

Production Method 15

Reaction Conditions
1.1 Catalysts: Alanine aminotransferase
Reference
Metabolic Engineering of Escherichia coli for the Production of 3-Hydroxypropionic Acid and Malonic Acid through β-Alanine Route
Song, Chan Woo; Kim, Je Woong; Cho, In Jin; Lee, Sang Yup, ACS Synthetic Biology, 2016, 5(11), 1256-1263

Production Method 16

Reaction Conditions
1.1 Catalysts: Malonyl-coenzyme A reductase (NADPH) (variants) Solvents: Water
Reference
Fusion products of acetyl-CoA carboxylase subunits for increasing acetyl-CoA pool sizes
, World Intellectual Property Organization, , ,

Production Method 17

Reaction Conditions
1.1 Reagents: NADPH Catalysts: Malonyl-coenzyme A reductase (NADPH)
Reference
Dissection of malonyl-coenzyme A reductase of Chloroflexus aurantiacus results in enzyme activity improvement
Liu, Changshui; Wang, Qi; Xian, Mo; Ding, Yamei; Zhao, Guang, PLoS One, 2013, 8(9),

Production Method 18

Reaction Conditions
Reference
Fermentation of poly-4-hydroxybutyrate with microorganisms with modified α-ketoglutarate metabolism
, World Intellectual Property Organization, , ,

Production Method 19

Reaction Conditions
1.1 Reagents: Perchloric acid ,  Hydrofluoric acid ,  Bismuth sodium oxide (BiNaO3)
Reference
Kinetics and mechanism of oxidation of aspartic acid by bismuth(V) in HClO4-HF medium
Rao, Indu; Jain, Seema; Sharma, P. D., International Journal of Chemical Kinetics, 1992, 24(11), 963-71

Production Method 20

Reaction Conditions
Reference
Base-catalyzed reactions of 1,3-disubstituted uracils
Lovett, Eva G.; Lipkin, David, Journal of Organic Chemistry, 1977, 42(15), 2574-80

3-oxopropanoic acid Raw materials

3-oxopropanoic acid Preparation Products

Additional information on 3-oxopropanoic acid

Professional Introduction to 3-oxopropanoic acid (CAS No. 926-61-4)

3-oxopropanoic acid, chemically known as pyruvic acid, is a crucial organic compound with the molecular formula C₃H₄O₃. This three-carbon compound plays a pivotal role in various biological and chemical processes, making it a subject of extensive research and industrial applications. With a CAS number 926-61-4, it is well-documented in scientific literature and widely utilized in pharmaceuticals, biochemistry, and synthetic chemistry.

The structure of 3-oxopropanoic acid features a carboxylic acid group and a ketone functional group, which contributes to its reactivity and versatility. Its ability to participate in condensation reactions, decarboxylation, and redox processes makes it an indispensable intermediate in organic synthesis. The compound's unique properties have been leveraged in the development of novel drugs and biochemical pathways.

In recent years, significant advancements in the field of metabolomics have highlighted the importance of 3-oxopropanoic acid in cellular metabolism. Research has demonstrated its involvement in glycolysis, the citric acid cycle, and the urea cycle, underscoring its significance in energy production and detoxification processes. The compound's role as an intermediate in these pathways has been further elucidated through high-resolution metabolic profiling techniques.

One of the most compelling aspects of 3-oxopropanoic acid is its application in pharmaceutical research. Recent studies have explored its potential as a precursor for synthesizing bioactive molecules, including certain antiviral and anti-inflammatory agents. The compound's ability to undergo facile functionalization has opened new avenues for drug discovery, particularly in the context of addressing emerging infectious diseases.

The industrial synthesis of 3-oxopropanoic acid has also seen notable developments. Modern catalytic methods have improved yield and purity, making it more accessible for large-scale applications. These advancements are particularly relevant in the production of fine chemicals and pharmaceutical intermediates, where efficiency and cost-effectiveness are paramount.

Moreover, the environmental impact of producing 3-oxopropanoic acid has been a focus of recent research. Sustainable synthetic routes have been developed to minimize waste and reduce energy consumption. Such eco-friendly approaches align with global efforts to promote green chemistry principles, ensuring that industrial processes remain viable while being environmentally responsible.

The biochemical significance of 3-oxopropanoic acid extends beyond its role as an intermediate. It has been implicated in various neurological processes, including neurotransmitter synthesis and neural signaling pathways. Studies have suggested that dysregulation of pyruvic acid levels may be associated with certain neurological disorders, making it a potential target for therapeutic intervention.

Recent clinical trials have begun to explore the therapeutic potential of derivatives of 3-oxopropanoic acid in treating metabolic disorders. These trials aim to harness the compound's metabolic versatility to correct imbalances in cellular energy production. Preliminary results are promising, indicating that carefully designed analogs could offer new treatments for conditions such as diabetes and mitochondrial diseases.

The analytical techniques used to study 3-oxopropanoic acid have also evolved significantly. High-performance liquid chromatography (HPLC), mass spectrometry (MS), and nuclear magnetic resonance (NMR) spectroscopy are now routinely employed to characterize its structure and monitor its behavior in complex systems. These tools have enabled researchers to gain deeper insights into its reactivity and biological functions.

In conclusion, 3-oxopropanoic acid (CAS No. 926-61-4) is a multifaceted compound with far-reaching implications in chemistry and biology. Its structural features, metabolic roles, and synthetic utility make it a cornerstone of modern research. As scientific understanding continues to advance, the applications and significance of this remarkable molecule are likely to expand even further.

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